2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol

• Molecular Formula: C9H18O3
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-[4-(hydroxymethyl)oxan-4-yl]propan-2-ol
• InChI: InChI=1S/C9H18O3/c1-8(2,11)9(7-10)3-5-12-6-4-9/h10-11H,3-7H2,1-2H3
• InChI Key: VHXHZASNJGKCQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1(CCOCC1)CO)O

Description

2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol is a tertiary alcohol featuring a tetrahydropyran (oxane) ring substituted at the 4-position with a hydroxymethyl group (-CH₂OH) and a geminal dimethyl group (-C(CH₃)₂OH).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol typically involves the reaction of tetrahydropyran derivatives with appropriate reagents to introduce the hydroxymethyl and propan-2-ol groups. One common method involves the use of tetrahydropyran-4-carbaldehyde, which undergoes reduction and subsequent functionalization to yield the desired compound .

Industrial Production Methods

Industrial production of 2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and catalytic processes can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohol derivatives.

Substitution: The hydroxyl groups can participate in nucleophilic substitution reactions to form ethers or esters.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents such as sodium borohydride or lithium aluminum hydride for reduction. Substitution reactions may involve reagents like alkyl halides or acid chlorides .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group can yield aldehydes or carboxylic acids, while reduction can produce various alcohol derivatives .

Scientific Research Applications

2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and as a building block for biologically active compounds.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol involves its interaction with specific molecular targets and pathways. The hydroxymethyl and propan-2-ol groups can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity and function. These interactions can modulate various biochemical pathways, leading to potential therapeutic effects .

Comparison with Similar Compounds

Structural Analogs and Derivatives

The following table summarizes key structural analogs, their molecular features, and differentiating properties:

Compound Name	Structure	Molecular Weight	Key Features	Reference
2-[4-(Hydroxymethyl)oxan-4-yl]propan-2-ol (Target)	Oxane ring (6-membered) with hydroxymethyl and geminal dimethyl alcohol	174.23 (calculated)	Polar hydroxyl groups enhance hydrophilicity; oxane ring provides rigidity	-
2-[4-(Aminomethyl)oxan-4-yl]propan-2-ol	Oxane ring with aminomethyl (-CH₂NH₂) substituent	173.25	Basic amino group increases solubility in acidic media; potential for protonation
2-[4-(Hydroxymethyl)phenyl]propan-2-ol	Phenyl ring substituted with hydroxymethyl and geminal dimethyl alcohol	166.22	Aromatic ring enhances stability; lower hydrophilicity compared to oxane analog
2-Ethoxy-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	Tetrahydrofuran (5-membered) with hydroxymethyl and ethoxy groups	192.17	Smaller ring size increases ring strain; multiple hydroxyls boost water solubility
2-(1-Tosyl-1H-indol-4-yl)propan-2-ol	Indole ring with tosyl (-SO₂C₆H₄CH₃) and geminal dimethyl alcohol	343.42	Aromatic indole system enables π-π stacking; sulfonyl group adds steric bulk

Physicochemical and Functional Comparisons

Ring System and Hydrophilicity: The oxane ring in the target compound confers moderate hydrophilicity due to the ether oxygen, whereas the phenyl analog (2-[4-(hydroxymethyl)phenyl]propan-2-ol) exhibits reduced polarity due to its aromatic system . The aminomethyl analog (2-[4-(Aminomethyl)oxan-4-yl]propan-2-ol) shows higher basicity, enabling pH-dependent solubility shifts, unlike the hydroxymethyl variant .

Reactivity: The hydroxymethyl group (-CH₂OH) in the target compound is prone to oxidation, forming a carboxylic acid derivative, while the aminomethyl group (-CH₂NH₂) in its analog can participate in nucleophilic reactions or form salts . The tetrahydrofuran derivative (2-ethoxy-5-(hydroxymethyl)tetrahydrofuran-3,4-diol) has multiple hydroxyl groups, making it highly reactive in glycosylation or esterification reactions .

Biological and Material Applications: The indole-containing analog (2-(1-tosyl-1H-indol-4-yl)propan-2-ol) is tailored for pharmaceutical applications due to its heteroaromatic core, which is common in drug scaffolds . The phenyl analog (2-[4-(hydroxymethyl)phenyl]propan-2-ol) may serve as a monomer in polymer synthesis, leveraging its rigid aromatic backbone .

Research Findings and Implications

• Stability : The oxane ring’s chair conformation stabilizes the target compound, reducing susceptibility to ring-opening reactions compared to smaller rings like tetrahydrofuran .